Cas no 88283-33-4 (Ethanone, 1-(3-chlorophenyl)-2-pyrazinyl-)

• Product Name: Ethanone, 1-(3-chlorophenyl)-2-pyrazinyl-
• CAS No: 88283-33-4
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 638849
• PubChem ID: 71409474
• Update Time: 2025-04-19

Ethanone, 1-(3-chlorophenyl)-2-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chlorophenyl)-2-pyrazinyl-
• 1-(3-chlorophenyl)-2-pyrazin-2-ylethanone
• 1-(3-Chlorophenyl)-2-(pyrazin-2-yl)ethan-1-one
• DTXSID90829222
• 88283-33-4
• 1-(3-CHLOROPHENYL)-2-(PYRAZIN-2-YL)ETHANONE

• Inchi： 1S/C12H9ClN2O/c13-10-3-1-2-9(6-10)12(16)7-11-8-14-4-5-15-11/h1-6,8H,7H2
• InChI Key： SFLHLKQAGJFAIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 232.0403406g/mol
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.8Ų